![molecular formula C7H5N3O2 B1393026 [1,2,4]Triazolo[1,5-A]pyridine-8-carboxylic acid CAS No. 1234616-36-4](/img/structure/B1393026.png)
[1,2,4]Triazolo[1,5-A]pyridine-8-carboxylic acid
Overview
Description
“[1,2,4]Triazolo[1,5-A]pyridine-8-carboxylic acid” is a non-naturally occurring small molecule . It is a subtype of bioisosteric purine analogs . This scaffold is present in diverse important structures in agriculture and medicinal chemistry, such as antibacterial, antifungal, antiviral, antiparasitic, and anticancer .
Synthesis Analysis
The synthesis of [1,2,4]triazolo[1,5-A]pyridine-8-carboxylic acid involves a copper-catalyzed reaction under an atmosphere of air, providing 1,2,4-triazole derivatives by sequential N-C and N-N bond-forming oxidative coupling reactions . The starting materials and the copper catalyst are readily available and inexpensive .Molecular Structure Analysis
The [1,2,4]triazolo[1,5-A]pyridine-8-carboxylic acid molecular structure is a subtype of bioisosteric purine analogs . It is the most studied among the four different families of isomers of the 1,2,4-triazolopyrimidine heterocycle system .Chemical Reactions Analysis
The chemical reactions of [1,2,4]triazolo[1,5-A]pyridine-8-carboxylic acid involve a copper-catalyzed reaction under an atmosphere of air, providing 1,2,4-triazole derivatives by sequential N-C and N-N bond-forming oxidative coupling reactions .Physical And Chemical Properties Analysis
The physical form of [1,2,4]Triazolo[1,5-A]pyridine-8-carboxylic acid is a white solid . It has a molecular weight of 177.16 . The compound has a density of 1.33±0.1 g/cm3 .Scientific Research Applications
I have conducted a search for scientific research applications of “[1,2,4]Triazolo[1,5-A]pyridine-8-carboxylic acid” but found limited specific information. However, one application mentioned is its use in preparing modulators of ion channels for pain treatment . This suggests its potential role in pharmaceuticals, particularly in the development of new analgesics or anesthetics.
Mechanism of Action
Target of Action
Compounds with the [1,2,4]triazolo[1,5-a]pyridine scaffold have been found to exhibit numerous activities, including acting as rorγt inverse agonists, phd-1, jak1, and jak2 inhibitors . These targets play crucial roles in various biological processes, including immune response, oxygen sensing, and signal transduction .
Mode of Action
Related [1,2,4]triazolo[1,5-a]pyrimidines have been described as cyclic adenosine 3′,5′-monophosphate (camp) phosphodiesterase (pde) inhibitors . PDE inhibitors work by preventing the breakdown of cAMP, a messenger molecule that transmits signals within cells. This leads to an increase in cAMP levels, which can affect various cellular processes .
Biochemical Pathways
Related compounds have been shown to inhibit the erk signaling pathway . The ERK pathway is involved in regulating cell proliferation and survival, and its inhibition can lead to decreased cell growth and induced cell apoptosis .
Result of Action
Related compounds have been shown to exhibit antiproliferative activities against various cancer cell lines . For instance, one such compound was found to inhibit the growth and colony formation of MGC-803 cells, induce cell apoptosis and G2/M phase arrest, and regulate cell cycle-related and apoptosis-related proteins .
properties
IUPAC Name |
[1,2,4]triazolo[1,5-a]pyridine-8-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5N3O2/c11-7(12)5-2-1-3-10-6(5)8-4-9-10/h1-4H,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PZNISMDFEGHAPD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN2C(=NC=N2)C(=C1)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5N3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
163.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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